Cas no 1153002-19-7 (4-chloro-2-propyl-8-(trifluoromethoxy)quinoline)

• Product Name: 4-chloro-2-propyl-8-(trifluoromethoxy)quinoline
• CAS No: 1153002-19-7
• MF: C₁₃H₁₁ClF₃NO
• MW: 289.68075299263
• CID: 1204420
• PubChem ID: 43668421
• Update Time: 2025-04-20

4-chloro-2-propyl-8-(trifluoromethoxy)quinoline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-propyl-8-(trifluoromethoxy)quinoline
• ZINC36075715
• AKOS009866580
• 4-Chloro-2-propyl-8-trifluoromethoxyquinoline
• 4-Chloro-2-propyl-8-trifluoromethoxyquinoline;
• 1153002-19-7
• MFCD12498838
• DTXSID30656291

• Inchi： 1S/C13H11ClF3NO/c1-2-4-8-7-10(14)9-5-3-6-11(12(9)18-8)19-13(15,16)17/h3,5-7H,2,4H2,1H3
• InChI Key： BFMQGUIUPSNNIX-UHFFFAOYSA-N
• SMILES： ClC1=CC(CCC)=NC2C(=CC=CC=21)OC(F)(F)F

Computed Properties

• Exact Mass: 289.04800
• Monoisotopic Mass: 289.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12000
• LogP: 4.73930